1-(2-Amino-4-bromophenyl)-3-chloropropan-1-one

• IUPAC Name: 1-(2-amino-4-bromophenyl)-3-chloropropan-1-one
• InChI: InChI=1S/C9H9BrClNO/c10-6-1-2-7(8(12)5-6)9(13)3-4-11/h1-2,5H,3-4,12H2
• InChI Key: NIQRDMAODSKXQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)N)C(=O)CCCl
• Molecular Formula: C9H9BrClNO
• Molecular Weight: 262.53 g/mol

Description

“1-(2-Amino-4-bromophenyl)ethanone” is an organic compound with the molecular formula C8H8BrNO and a molecular weight of 214.06. It’s a solid substance stored in a dark place at 2-8°C. “2-Amino-4-bromophenol” is another organic compound with the molecular formula C6H6BrNO and a molecular weight of 188.02. It’s a crystalline substance stored at 2-8°C.

Synthesis Analysis

The synthesis of “1-(2-Amino-4-bromophenyl)ethanone” involves a solution of 3-bromoaniline and acetonitrile in anhydrous toluene, which is added dropwise over 2.5 hours to a stirred solution of boron trichloride in hexanes cooled in an ice bath.

Molecular Structure Analysis

The molecular structure of these compounds can be represented by their respective SMILES strings. For “2-Amino-4-bromophenol”, it’s Nc1cc(Br)ccc1O. For “1-(2-Amino-4-bromophenyl)ethanone”, it’s not provided in the search results.

Chemical Reactions Analysis

“2-Amino-4-bromophenol” can be used as a reactant for the preparation of (aryl)oxadiazolobenzoxazinones via Suzuki-Miyaura reaction, copper-catalyzed oxidative amination of benzoxazoles and related azoles via C-H and C-N bond activation, synthesis of N-(alkoxyphenyl)-aminocarbonylbenzoic acid derivatives as protein tyrosine phosphatase 1B inhibitors, preparation of lipophilic deoxy-xylulose-phosphate reductoisomerase inhibitors, and synthesis of benzoxazole benzenesulfonamides as allosteric inhibitors of fructose-1,6-bisphosphatase.

Physical And Chemical Properties Analysis

“1-(2-Amino-4-bromophenyl)ethanone” is a solid substance stored in a dark place at 2-8°C. “2-Amino-4-bromophenol” is a crystalline substance stored at 2-8°C.

Safety and Hazards

“2-Amino-4-bromophenol” has several hazard statements, including H302, H315, H317, H319, H334, and H335. The safety information for “1-(2-Amino-4-bromophenyl)ethanone” includes hazard statements H302, H315, H319, and H335.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole derivatives, have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Based on the activities of structurally similar compounds, it can be inferred that this compound may interact with its targets to induce a variety of biological effects .

Biochemical Pathways

Related compounds have been found to influence a variety of pathways, leading to their diverse biological activities .

Result of Action

Based on the activities of structurally similar compounds, it can be inferred that this compound may induce a variety of biological effects .